3-Amino-4-fluorobenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 3-amino-4-fluoro-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C9H6FNO2S/c10-4-2-1-3-5-6(4)7(11)8(14-5)9(12)13/h1-3H,11H2,(H,12,13)
• InChI Key: XLPZZIAXJMTVIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=C2N)C(=O)O)F
• Molecular Formula: C9H6FNO2S
• Molecular Weight: 211.21 g/mol

Description

3-Amino-4-fluorobenzo[b]thiophene-2-carboxylic acid is a compound that belongs to the class of thiophene derivatives. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular formula of 3-Amino-4-fluorobenzo[b]thiophene-2-carboxylic acid is C9H6FNO2S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

The molecular weight of 3-Amino-4-fluorobenzo[b]thiophene-2-carboxylic acid is 211.21. The predicted density is 1.599±0.06 g/cm3, and the predicted boiling point is 433.6±45.0 °C.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Drugs

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Antimicrobial Agents

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Anticancer Agents

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Organic Semiconductors

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Organic Light-Emitting Diodes (OLEDs)

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Corrosion Inhibitors

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Fluorescence and UV–vis Titration Experiments

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Mechanism of Action

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They also have a prominent role in the advancement of organic semiconductors , and in the fabrication of organic light-emitting diodes (OLEDs) . Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic properties .

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current research is envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives.